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Compound of Interest

Compound Name: 1-Hexen-4-yne

Cat. No.: B3343003

Technical Guide: Physical Properties of 1-Hexen-
4-yne

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of 1-Hexen-4-
yne, specifically its boiling point and density. The information herein is compiled for use by
researchers, scientists, and professionals in the field of drug development and chemical
synthesis. This document includes a summary of physical data, detailed experimental protocols
for property determination, and a visual representation of the experimental workflow.

Core Physical Properties of 1-Hexen-4-yne

1-Hexen-4-yne is a volatile organic compound with the molecular formula CesHs. Accurate
knowledge of its physical properties, such as boiling point and density, is crucial for its
handling, purification, and application in various chemical syntheses.

Data Presentation

The quantitative physical properties of 1-Hexen-4-yne are summarized in the table below for
easy reference and comparison.
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Physical Property Value Conditions
Boiling Point 53.5°C at 760 mmHg[1]
Density 0.756 g/cm?3 Not Specified

Experimental Protocols

The following sections detail the standard laboratory procedures for the experimental
determination of the boiling point and density of volatile organic compounds like 1-Hexen-4-
yne.

Determination of Boiling Point by Simple Distillation

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a volatile compound like 1-hexen-4-yne, simple distillation is a suitable method
for determining its boiling point.[2][3][4]

Apparatus:

« Distillation flask (round-bottom flask)
o Condenser

e Receiving flask

e Thermometer

e Heating mantle or sand bath

» Boiling chips or a magnetic stir bar

e Clamps and stands

Procedure:

o Assembly: Assemble the simple distillation apparatus as shown in chemical laboratory
manuals. The distillation flask should be clamped securely at the neck. The thermometer
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bulb should be positioned just below the side arm of the distillation flask to ensure it
accurately measures the temperature of the vapor that is distilling.

o Sample Preparation: Place a known volume (e.g., 10-20 mL) of 1-hexen-4-yne into the
distillation flask. Add a few boiling chips or a magnetic stir bar to ensure smooth boiling.

e Heating: Begin to gently heat the distillation flask using a heating mantle or sand bath.

« Distillation: As the liquid heats up, it will begin to boil, and the vapor will rise into the neck of
the flask. The temperature on the thermometer will rise and then stabilize.

o Data Recording: Record the temperature at which the vapor is continuously condensing in
the condenser and collecting in the receiving flask. This stable temperature is the boiling
point of the liquid.[3][5] It is also important to record the atmospheric pressure at the time of
the experiment, as boiling point is pressure-dependent.

Determination of Density by Pychometer

The density of a liquid is its mass per unit volume. The pycnometer method is a precise
technique for determining the density of liquids.[6][7][8]

Apparatus:

e Pycnometer (a glass flask with a specific volume)

e Analytical balance

e Thermometer

 Distilled water (for calibration)

Procedure:

o Cleaning and Drying: Thoroughly clean and dry the pycnometer and its stopper.

o Mass of Empty Pycnometer: Accurately weigh the empty, dry pycnometer with its stopper on
an analytical balance. Record this mass as ma.
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e Mass of Pycnometer with Sample: Fill the pycnometer with 1-hexen-4-yne, ensuring there
are no air bubbles. Insert the stopper, allowing any excess liquid to be expelled through the
capillary. Carefully dry the outside of the pycnometer and weigh it. Record this mass as ma.

e Mass of Pycnometer with Water: Empty and clean the pycnometer. Fill it with distilled water
in the same manner as with the sample. Weigh the pycnometer filled with water. Record this

mass as ms.

o Temperature: Record the temperature of the water, which should be the same as the
temperature at which the sample's density is being determined.

o Calculation:

[e]

Mass of the sample (m_sample) = mz2 - m

[e]

Mass of the water (m_water) = ms - m

o

Volume of the pycnometer (V) = m_water / p_water (where p_water is the known density
of water at the recorded temperature).

o

Density of the sample (p_sample) = m_sample / V

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the experimental procedures for determining
the boiling point and density of 1-Hexen-4-yne.
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Caption: Experimental workflow for determining the boiling point and density of 1-Hexen-4-yne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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